Cas no 89239-90-7 (1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro-)

1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro- structure
89239-90-7 structure
Product Name:1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro-
CAS No:89239-90-7
MF:C9H11N5O2
MW:221.215940713882
CID:607290
PubChem ID:136220699
Update Time:2025-04-19

1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro-
    • 2,5-dimethyl-3-(4-methylimidazol-2-ylidene)-4-nitro-1H-pyrazole
    • 2,5-Dimethyl-3-(4-methyl-2H-imidazol-2-ylidene)-4-nitro-2,3-dihydro-1H-pyrazole
    • DTXSID50752623
    • 89239-90-7
    • Inchi: 1S/C9H11N5O2/c1-5-4-10-9(11-5)8-7(14(15)16)6(2)12-13(8)3/h4H,1-3H3,(H,10,11)
    • InChI Key: LJTDIUXEMPEEKB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=NN(C)C=1C1=NC=C(C)N1)=O

Computed Properties

  • Exact Mass: 221.09127461g/mol
  • Monoisotopic Mass: 221.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 92.3Ų
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